4-Chloro-2-fluoro-3-methoxyphenylacetonitrile

Specification

• CAS No.: 1323966-29-5
• Molecular Formula: C9H7ClFNO
• Molecular Weight: 199.61 g/mol
• IUPAC Name: 2-(4-chloro-2-fluoro-3-methoxyphenyl)acetonitrile
• Standard InChI: InChI=1S/C9H7ClFNO/c1-13-9-7(10)3-2-6(4-5-12)8(9)11/h2-3H,4H2,1H3
• Standard InChI Key: NXSFOSWMRVGGIA-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1F)CC#N)Cl
• Canonical SMILES: COC1=C(C=CC(=C1F)CC#N)Cl

Introduction

4-Chloro-2-fluoro-3-methoxyphenylacetonitrile is a chemical compound used primarily in laboratory settings. It is identified by the catalog number H33939 and is supplied by companies like Thermo Fisher Scientific. The compound's molecular formula is C9H7ClFN2O, indicating it contains chlorine, fluorine, nitrogen, and oxygen atoms in addition to carbon and hydrogen.

Hazard Identification

4-Chloro-2-fluoro-3-methoxyphenylacetonitrile is classified as hazardous under the 2012 OSHA Hazard Communication Standard. It poses risks due to its potential for skin and eye irritation (Category 2) and specific target organ toxicity (Category 3), particularly affecting the respiratory system. The compound is not recommended for use in food, drug, pesticide, or biocidal products.

Handling and Storage

Handling requires personal protective equipment, including gloves and goggles, to prevent skin and eye contact. Storage should be in tightly closed containers in a well-ventilated area, away from heat sources and incompatible materials like acids.

Acute Toxicity

The compound exhibits acute oral, dermal, and inhalation toxicity categorized as Category 4, indicating moderate toxicity. In case of exposure, immediate removal to fresh air is advised if inhalation occurs, and medical attention should be sought if symptoms appear.

Fire-Fighting Measures

In the event of a fire, firefighters should wear self-contained breathing apparatuses and full protective gear. The combustion products include hazardous gases like carbon monoxide, carbon dioxide, nitrogen oxides, hydrogen chloride, hydrogen fluoride, and hydrogen cyanide.

Environmental Considerations

The compound should not be released into the environment. In case of accidental release, containment and cleanup procedures involve sweeping and shoveling into suitable containers for disposal.

Data Table: Chemical and Hazard Information

Property	Description
Molecular Formula	C9H7ClFN2O
Catalog Number	H33939
Hazard Classification	Hazardous under OSHA 2012
Acute Toxicity	Category 4 (oral, dermal, inhalation)
Skin and Eye Irritation	Category 2
Specific Target Organ Toxicity	Category 3 (respiratory system)
Storage Conditions	Dry, cool, well-ventilated area
Incompatible Materials	Acids